![molecular formula C21H25N3O4 B2795054 2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone CAS No. 1448129-92-7](/img/structure/B2795054.png)
2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(pyrazin-2-yloxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H25N3O4 and its molecular weight is 383.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Approaches and Structural Analyses
Synthesis and Crystal Structure Analysis : A study reported the synthesis and structural characterization of a compound with a similar benzofuran framework. The research focused on understanding the molecular and crystal structure to explore the compound's potential interactions and stability (Hu Jingqian et al., 2016). Such analyses are foundational in drug development, providing insights into how structural features may influence biological activity.
Synthetic Pathways for Heterocyclic Compounds : Another study detailed the synthesis of heterocyclic compounds utilizing similar core structures. The focus was on generating compounds with potential for further functionalization, exploring different synthetic routes and their efficiencies (J. Morón et al., 1983). This research is crucial for developing new pharmaceuticals, highlighting the versatility of benzofuran derivatives in medicinal chemistry.
Biological Activities and Potential Therapeutic Applications
Antileukemic Activity : Research into novel compounds with a similar structure has shown promising antileukemic activity. A study synthesized and tested various derivatives for their ability to inhibit the proliferation of human leukemic cell lines, demonstrating significant potential for cancer therapy (K. Vinaya et al., 2012). These findings underscore the importance of structural modification in enhancing biological activity and targeting specific diseases.
Antioxidant and Antimicrobial Properties : Another area of research has focused on the antioxidant and antimicrobial activities of compounds with benzofuran and pyrazoline moieties. Studies have identified compounds that exhibit significant antioxidant and antimicrobial effects, suggesting their potential in treating infections and diseases associated with oxidative stress (S. A. Bialy et al., 2011). This highlights the therapeutic versatility of such compounds in addressing a wide range of health issues.
Properties
IUPAC Name |
2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-(4-pyrazin-2-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O4/c1-21(2)12-15-4-3-5-17(20(15)28-21)26-14-19(25)24-10-6-16(7-11-24)27-18-13-22-8-9-23-18/h3-5,8-9,13,16H,6-7,10-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWZJMYALLZFFLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCC(CC3)OC4=NC=CN=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.